Cas no 1035261-07-4 (ethyl 2-(4-fluorophenyl)-2-methylpropanoate)

• Product Name: ethyl 2-(4-fluorophenyl)-2-methylpropanoate
• CAS No: 1035261-07-4
• Molecular Formula: C₁₂H₁₅FO₂
• Molecular Weight: 210.24500
• CID: 2863511
• PubChem ID: 62393957

ethyl 2-(4-fluorophenyl)-2-methylpropanoate Properties

Names and Identifiers

• ethyl 2-(4-fluorophenyl)-2-methylpropanoate
• AZIDQFWQOZRJFX-UHFFFAOYSA-N
• ethyl2-(4-fluorophenyl)-2-methylpropanoate
• AKOS011681032
• BS-29957
• G82914
• 1035261-07-4
• SCHEMBL1626657

• InChIKey： AZIDQFWQOZRJFX-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15FO2/c1-4-15-11(14)12(2,3)9-5-7-10(13)8-6-9/h5-8H,4H2,1-3H3
• SMILES： CCOC(=O)C(C)(C)C1=CC=C(C=C1)F

Computed Properties

• Exact Mass: 210.10600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 210.10560788g/mol
• Heavy Atom Count: 15
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.66640
• PSA: 26.30000

ethyl 2-(4-fluorophenyl)-2-methylpropanoate Security Information

ethyl 2-(4-fluorophenyl)-2-methylpropanoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%